
Comprehensive Technical Profile: 1-(2-
Methoxybenzyl)cyclopropanamine[1][2]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-(2-

Methoxybenzyl)cyclopropanamine

Cat. No.: B8675092

Get Quote

Executive Identity & Registry Data
This compound is a primary amine featuring a cyclopropane ring substituted at the 1-position

with a 2-methoxybenzyl group.[1][2] It is predominantly available and handled as its

hydrochloride salt due to the stability issues associated with free primary amines.
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Parameter Data

Chemical Name 1-(2-Methoxybenzyl)cyclopropan-1-amine

Systematic Name 1-[(2-Methoxyphenyl)methyl]cyclopropanamine

CAS Number (HCl Salt) 1298022-51-1

CAS Number (Free Base)
Not widely indexed; refer to HCl salt for

procurement

Molecular Formula C₁₁H₁₅NO (Free Base) / C₁₁H₁₆ClNO (HCl Salt)

Molecular Weight
177.25 g/mol (Free Base) / 213.70 g/mol (HCl

Salt)

SMILES (Free Base) COc1ccccc1CC1(N)CC1

SMILES (HCl Salt) COc1ccccc1CC1(N)CC1.[H]Cl

InChIKey (HCl) RYACEYXIZPNODI-UHFFFAOYSA-N

Structural Analysis & Physicochemical Properties
The molecule combines a rigid, strained cyclopropane ring with a lipophilic benzyl ether. This

unique geometry restricts the conformational freedom of the amine, making it a valuable

"conformationally restricted" bioisostere for ethylamine chains in neurotransmitter analogs.

Key Physicochemical Metrics (Predicted)
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Property Value Implication for Drug Design

cLogP ~1.8 - 2.1

Moderate lipophilicity; likely

blood-brain barrier (BBB)

permeable.[1][2]

pKa (Basic Amine) ~9.2

Predominantly protonated at

physiological pH (7.4), aiding

electrostatic binding to

receptors.

H-Bond Donors 2

Primary amine hydrogens

available for interaction with

Asp/Glu residues in binding

pockets.[1][2]

H-Bond Acceptors 2
Methody oxygen and amine

nitrogen.[1][2]

Rotatable Bonds 3

Limited flexibility reduces

entropic penalty upon binding.

[1][2]

Synthetic Methodology: The Kulinkovich-Szymoniak
Cyclopropanation
While classical alkylation methods exist, the most authoritative and efficient route to 1-

substituted cyclopropylamines is the Kulinkovich-Szymoniak reaction.[1][2] This titanium-

mediated transformation converts nitriles directly into primary cyclopropylamines.[1][2]

Reaction Scheme Logic
The synthesis bypasses unstable intermediates by utilizing a titanacyclopropane species

generated in situ.[1][2] This species acts as a 1,2-dicarbanion equivalent, attacking the nitrile

group of 2-methoxybenzyl cyanide.[1][2]
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Precursor: 2-(2-Methoxyphenyl)acetonitrile (2-Methoxybenzyl cyanide).[1][2] Reagents:

Titanium(IV) isopropoxide [Ti(OiPr)₄], Ethylmagnesium bromide (EtMgBr), Diethyl ether (Et₂O).

Inert Atmosphere Setup: Flame-dry a 250 mL round-bottom flask and equip with a magnetic

stir bar and addition funnel. Flush with dry Argon.[1][2]

Reagent Preparation: Dissolve 2-(2-methoxyphenyl)acetonitrile (10 mmol) and Ti(OiPr)₄ (11

mmol) in anhydrous Et₂O (50 mL).

Grignard Addition: Cool the solution to -78°C. Add EtMgBr (22 mmol, 3.0 M in ether)

dropwise over 30 minutes. The solution will turn from yellow to dark brown/black, indicating

the formation of the low-valent titanacyclopropane species.

Warming & Cyclization: Allow the mixture to warm slowly to room temperature over 2 hours.

Stir for an additional 1 hour.

Lewis Acid Activation (Optional): For sluggish substrates, adding BF₃·OEt₂ can facilitate ring

closure, though usually not required for benzyl nitriles.

Quench & Hydrolysis: Cool to 0°C and quench carefully with water (10 mL), followed by 10%

NaOH solution to precipitate titanium salts.

Isolation: Filter the white precipitate through Celite. Extract the filtrate with Et₂O (3 x 50 mL).

Salt Formation: To isolate the stable solid, treat the ethereal amine solution with 2M HCl in

ether. Filter the resulting white precipitate (1-(2-Methoxybenzyl)cyclopropanamine
hydrochloride) and recrystallize from ethanol/ether.[1][2]

Mechanistic Pathway Diagram[1][2][6]
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Figure 1: The Kulinkovich-Szymoniak pathway for converting nitriles to cyclopropylamines via

titanium catalysis.[1][2]

Applications in Drug Discovery
This scaffold is highly relevant in Neuropsychopharmacology.[2] It serves as a structural hybrid

between phenethylamine (the backbone of dopamine/norepinephrine) and tranylcypromine (a

monoamine oxidase inhibitor).[1][2]

Pharmacophore Utility[1][2][8]
Monoamine Transporter Inhibitors: The cyclopropane ring locks the amine in a specific vector

relative to the aromatic ring, potentially enhancing selectivity for Serotonin (SERT) or

Norepinephrine (NET) transporters.

Sigma Receptor Ligands: The lipophilic benzyl ether combined with a basic amine is a

classic pharmacophore for Sigma-1 receptor affinity, relevant in neuropathic pain and

neuroprotection research.[1][2]

NMDA Modulation: Similar cyclopropylamine derivatives have shown activity as NMDA

receptor antagonists (glycine site), useful in depression and stroke models.[2]

Structure-Activity Relationship (SAR) Map
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Figure 2: Pharmacophore dissection highlighting interaction points with biological targets.[1]
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Safety & Handling
Hazard Classification: GHS07 (Warning).[1][2][3]

Risks: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).

Storage: The HCl salt is hygroscopic.[1][2] Store at 2-8°C under inert gas (Argon/Nitrogen) to

prevent degradation.

Disposal: As a nitrogen-containing organic compound, it must be disposed of via high-

temperature incineration.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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